Cas no 2031-79-0 (Hexaethylcyclotrisiloxane)

• Product Name: Hexaethylcyclotrisiloxane
• CAS No: 2031-79-0
• MF: C₁₂H₃₀O₃Si₃
• MW: 306.62130689621
• MDL: MFCD00053566
• CID: 42324
• PubChem ID: 74849
• Update Time: 2025-04-18

Hexaethylcyclotrisiloxane Chemical and Physical Properties

Names and Identifiers

• Hexaethyl cyclotrisiloxane
• 2,2,4,4,6,6-hexaethyl-1,3,5,2,4,6-trioxatrisilinane
• DIETHYLCYCLOSILOXANES
• 1,1,3,3,5,5-hexaethylcyclotrisiloxane
• Cyclotrisiloxane,hexaethyl
• diethylsiloxane trimer
• EINECS 217-984-4
• Hexaaethyl-cyclotrisiloxan
• hexaethylcyclotriasiloxane
• hexaethyl-cyclotrisiloxane
• hexaethyltrisiloxane
• AKOS015901472
• BRN 1786263
• Diethylcyclosiloxane
• SCHEMBL660658
• KMPBCFZCRNKXSA-UHFFFAOYSA-N
• ?Hexaethylcyclotrisiloxane
• FT-0708132
• 2,2,4,4,6,6-HEXAETHYLCYCLOTRISILOXANE
• Cyclotrisiloxane, 2,2,4,4,6,6-hexaethyl-
• 2031-79-0
• Cyclotrisiloxane, hexaethyl-
• 2,2,4,4,6,6-Hexaethyl-1,3,5,2,4,6-trioxatrisilinane #
• Hexaethylcyclotrisiloxane
• ZIM94HF2YC
• UNII-ZIM94HF2YC
• hexaethyl-1,3,5,2,4,6-trioxatrisilinane
• AS-15264
• F17220
• MFCD00053566
• NS00045760
• DTXSID8062109
• 4-04-00-04163 (Beilstein Handbook Reference)
• DTXCID6036257

• MDL： MFCD00053566
• Inchi： 1S/C12H30O3Si3/c1-7-16(8-2)13-17(9-3,10-4)15-18(11-5,12-6)14-16/h7-12H2,1-6H3
• InChI Key： KMPBCFZCRNKXSA-UHFFFAOYSA-N
• SMILES： [Si]1(CC)(CC)O[Si](CC)(CC)O[Si](CC)(CC)O1

Computed Properties

• Exact Mass: 306.15000
• Monoisotopic Mass: 306.15
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 27.7A^2

Experimental Properties

• Color/Form: Clear liquid
• Density: 0,955 g/cm3
• Melting Point: 14°C
• Boiling Point: 117°C 10mm
• Flash Point: >65°C
• Refractive Index: 1.4308
• PSA: 27.69000
• LogP: 4.49580

Hexaethylcyclotrisiloxane Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38